2-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-N-(2-methoxyphenyl)-4,6-dimethylpyridine-3-carboxamide

• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol
• IUPAC Name: 2-[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl-N-(2-methoxyphenyl)-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C25H27N3O3S/c1-15-9-8-10-16(2)23(15)28-21(29)14-32-25-22(17(3)13-18(4)26-25)24(30)27-19-11-6-7-12-20(19)31-5/h6-13H,14H2,1-5H3,(H,27,30)(H,28,29)
• InChI Key: LSCSARRDCZTWLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=C(C(=CC(=N2)C)C)C(=O)NC3=CC=CC=C3OC

Description

2-({[(2,6-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-N-(2-METHOXYPHENYL)-4,6-DIMETHYLPYRIDINE-3-CARBOXAMIDE is a complex organic compound with a multifaceted structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[(2,6-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-N-(2-METHOXYPHENYL)-4,6-DIMETHYLPYRIDINE-3-CARBOXAMIDE involves several steps, starting with the preparation of the core pyridine structure. The process typically includes:

Formation of the Pyridine Core: This step involves the cyclization of appropriate precursors under controlled conditions to form the pyridine ring.

Introduction of Functional Groups: The carbamoyl, sulfanyl, and methoxyphenyl groups are introduced through a series of substitution reactions. These reactions often require specific reagents and catalysts to ensure high yield and purity.

Final Assembly: The final step involves the coupling of the functionalized pyridine core with other molecular fragments to form the complete compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. Key considerations include:

Optimization of Reaction Conditions: Temperature, pressure, and solvent choice are optimized to maximize yield and minimize by-products.

Purification: Techniques such as crystallization, distillation, and chromatography are employed to purify the final product.

Quality Control: Rigorous testing is conducted to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-({[(2,6-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-N-(2-METHOXYPHENYL)-4,6-DIMETHYLPYRIDINE-3-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions.

Reduction: Reduction reactions can target the carbamoyl or sulfanyl groups, leading to the formation of amines or thiols.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or thiols.

Scientific Research Applications

2-({[(2,6-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-N-(2-METHOXYPHENYL)-4,6-DIMETHYLPYRIDINE-3-CARBOXAMIDE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: Investigated for its potential as a biochemical probe. The compound’s ability to interact with specific biological targets makes it useful in studying cellular processes.

Medicine: Explored for its potential therapeutic properties. Research is ongoing to determine its efficacy in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes. Its stability and reactivity make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 2-({[(2,6-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-N-(2-METHOXYPHENYL)-4,6-DIMETHYLPYRIDINE-3-CARBOXAMIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-(2’,6’-Dimethylphenyl)-2-piperidinecarboxamide: Shares structural similarities but differs in the functional groups attached to the core structure.

2-Methoxyphenyl isocyanate: Contains the methoxyphenyl group but lacks the pyridine core and other functional groups present in the target compound.

Uniqueness

2-({[(2,6-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-N-(2-METHOXYPHENYL)-4,6-DIMETHYLPYRIDINE-3-CARBOXAMIDE is unique due to its combination of functional groups and the specific arrangement of these groups around the pyridine core. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.